2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: [4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C20H25N5O/c1-16-15-18(23-9-5-6-10-23)22-20(21-16)25-13-11-24(12-14-25)19(26)17-7-3-2-4-8-17/h2-4,7-8,15H,5-6,9-14H2,1H3
• InChI Key: CEAIUXAHFJEJIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC=CC=C3)N4CCCC4
• Molecular Formula: C20H25N5O
• Molecular Weight: 351.4 g/mol

Description

2-(4-Benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (PPMP) is a small organic molecule with a variety of biological activities. It is a non-steroidal anti-inflammatory drug (NSAID) that has been used in the treatment of inflammation and pain. PPMP is a prodrug that is converted to its active metabolite, 4-methyl-6-pyrrolidin-1-yl-2-benzoylpiperazine (PPMP-B), which has been shown to have anti-inflammatory and analgesic properties.

Mechanism of Action

2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine is converted to its active metabolite, 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine-B, which binds to and inhibits cyclooxygenase (COX) enzymes. COX enzymes are involved in the production of prostaglandins, which are molecules that are involved in inflammation and pain pathways. By inhibiting the production of prostaglandins, 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine-B reduces inflammation and pain.
Biochemical and Physiological Effects
2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine-B has been shown to reduce inflammation and pain in animal models. It has also been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor (TNF) and interleukin (IL)-1β. Additionally, 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine-B has been found to reduce the production of nitric oxide, which is a molecule involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine has several advantages for laboratory experiments. It is a non-steroidal anti-inflammatory drug, which means that it is not associated with the side effects of other NSAIDs. Additionally, it is a prodrug, which means that it is converted to its active metabolite, 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine-B, which is more potent than the parent compound. However, 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine is not as potent as other NSAIDs, and its effects may not be as long-lasting.

Future Directions

There are several potential future directions for the research and development of 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine. One potential direction is the development of a more potent prodrug of 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine-B. Additionally, further studies could be conducted to explore the effects of 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine on other inflammatory pathways. Additionally, further studies could be conducted to explore the effects of 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine on other physiological systems, such as the cardiovascular system. Finally, further studies could be conducted to explore the potential therapeutic applications of 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine.

Synthesis Methods

2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine can be synthesized from commercially available benzoyl chloride and piperazine. The reaction is carried out in a polar solvent such as dimethylformamide (DMF) at a temperature of 40-50 °C. The reaction is catalyzed by a base such as sodium hydroxide or potassium carbonate. The reaction is complete in 1-2 hours and yields a white crystalline solid.

Scientific Research Applications

2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine has been studied in a number of scientific research applications. It has been used to study the effects of inflammation, pain, and its related pathways. It has also been used to study the effects of drugs on inflammation and pain pathways. Additionally, 2-(4-benzoylpiperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine has been used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the cardiovascular system.